(Z)-N-(3-allyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of benzo[d]thiazol-2(3H)-one . Benzo[d]thiazol-2(3H)-one derivatives are known to have various biological activities and are used in the development of new chemotherapeutics .
Molecular Structure Analysis
The thiazolo [5,4-d]thiazole fused (bi)heterocycle is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap .Scientific Research Applications
Antimicrobial Activity
Compounds structurally similar to (Z)-N-(3-allyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide have been studied for their antimicrobial properties. For example, thiazole and thiazolidine derivatives containing fluorine atoms have demonstrated significant antimicrobial activity against various bacterial and fungal strains (Desai, Rajpara, & Joshi, 2013). Similarly, substituted N-(benzo[d]thiazol-2-yl)-2-aminobenzothiazoles were synthesized and evaluated for antimicrobial activity, showing effectiveness against resistant Gram-positive bacteria (Anuse, Mali, Thorat, Yamgar, & Chaudhari, 2019).
Potential in Cancer Research
Some derivatives of thiazole compounds have been investigated for their potential in cancer research. For instance, 2-anilinopyridine-3-acrylamides, structurally similar to the compound , have shown promising cytotoxicity against various human cancer cell lines, including lung adenocarcinoma (Kamal, Ashraf, Khan, Nimbarte, Faazil, Reddy, & Taj, 2014). Additionally, certain thiazolide derivatives have been found to induce apoptosis in colorectal tumor cells, hinting at a potential role in cancer treatment (Brockmann, Strittmatter, May, Stemmer, Marx, & Brunner, 2014).
Fluorescent Probes and Biodistribution Studies
Thiazole derivatives have been utilized in the development of fluorescent probes for biodistribution studies. For instance, a BODIPY-based fluorescent probe was developed to trace the biodistribution of a new anti-Chagas agent, showcasing the potential of these compounds in biological imaging and drug distribution studies (Rodríguez, Nargoli, López, Moyna, Álvarez, Fernández, Osorio-Martínez, González, & Cerecetto, 2017).
Analgesic Properties
Studies have explored the analgesic properties of thiazole derivatives. For example, certain thiazol-2-ylidene compounds have shown moderate analgesic effects, providing insight into the potential of these compounds in pain management (Demchenko, Yeromina, Perekhoda, Bukhtiarova, Bobkova, & Demchenko, 2018).
Future Directions
Properties
IUPAC Name |
N-(6-fluoro-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O4S/c1-5-8-23-14-7-6-13(21)11-17(14)28-20(23)22-19(24)12-9-15(25-2)18(27-4)16(10-12)26-3/h5-7,9-11H,1,8H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IARRQGVUAOCWEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N=C2N(C3=C(S2)C=C(C=C3)F)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.